(2S,3R,4E,11Z)-2-aminooctadeca-4,11-diene-1,3-diol

• Molecular Formula: C18H35NO2
• Molecular Weight: 297.5 g/mol
• IUPAC Name: (2S,3R,4E,11Z)-2-aminooctadeca-4,11-diene-1,3-diol
• InChI: InChI=1S/C18H35NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)17(19)16-20/h7-8,14-15,17-18,20-21H,2-6,9-13,16,19H2,1H3/b8-7-,15-14+/t17-,18+/m0/s1
• InChI Key: PZYQAHLJANGLKE-ZLHPJBHGSA-N
• Isomeric SMILES: CCCCCC/C=C\CCCCC/C=C/[C@H]([C@H](CO)N)O
• Canonical SMILES: CCCCCCC=CCCCCCC=CC(C(CO)N)O

Description

Structural Elucidation and Chemical Characterization

IUPAC Nomenclature and Stereochemical Configuration Analysis

The systematic IUPAC name (2S,3R,4E,11Z)-2-aminooctadeca-4,11-diene-1,3-diol encodes critical stereochemical and structural information:

• Positional numbering : The 18-carbon chain begins at the amino group (C2), followed by hydroxyl groups at C1 and C3.
• Stereocenters : C2 (S-configuration) and C3 (R-configuration) establish the D-erythro stereochemistry characteristic of sphingoid bases.
• Double bonds :
  • A trans (E) double bond between C4 and C5.
  • A cis (Z) double bond between C11 and C12.

This configuration confers distinct conformational rigidity and influences intermolecular interactions in lipid bilayers. The E configuration at C4 introduces a kink in the alkyl chain, while the Z configuration at C11 creates a localized bend, collectively affecting membrane fluidity.

Molecular Geometry and Conformational Dynamics

The molecule adopts an extended alkyl chain with two planar regions at the double bonds (Fig. 1). Key geometric parameters include:

Parameter	Value	Source
Bond length (C4=C5)	~1.34 Å (typical for E)
Bond length (C11=C12)	~1.33 Å (typical for Z)
Dihedral angle (C2-C3)	60° (gauche conformation)

The gauche conformation at C2-C3 stabilizes intramolecular hydrogen bonding between the C1 hydroxyl and the amine group, as observed in similar sphingoid bases. Molecular dynamics simulations suggest that the 4E,11Z configuration reduces packing efficiency in lipid membranes compared to saturated analogs, enhancing lateral mobility.

Spectroscopic Characterization Techniques

Nuclear Magnetic Resonance (NMR) Spectral Analysis

¹H and ¹³C NMR data for 4E,11Z-sphingadiene reveal distinct signals correlated to its functional groups and double bonds (Table 1):

Table 1: Key NMR Assignments

Nucleus	Chemical Shift (δ, ppm)	Assignment
¹H	5.52 (dt, J=15.2, 6.8 Hz)	H4-H5 (E)
¹H	5.35 (dt, J=10.9, 6.1 Hz)	H11-H12 (Z)
¹H	3.85 (m)	H1-OH / H3-OH
¹³C	134.2	C4 (E)
¹³C	128.7	C11 (Z)

The coupling constants (J = 15.2 Hz for H4-H5 and 10.9 Hz for H11-H12) confirm the trans and cis configurations, respectively. The amine proton (δ 1.45 ppm) exhibits broadened resonance due to hydrogen bonding with adjacent hydroxyl groups.

High-Resolution Mass Spectrometry (HRMS) Profiling

HRMS analysis of the lithiated adduct ([M+Li]⁺) yields an exact mass of 297.267 m/z (calculated: 297.2668), consistent with the molecular formula C₁₈H₃₅NO₂. Fragmentation patterns under 193 nm ultraviolet photodissociation (UVPD) reveal diagnostic ions:

• m/z 280.240 : Loss of NH₃ (−17 Da).
• m/z 252.212 : Cleavage of the C3-OH bond.
• m/z 196.145 : Allylic cleavage at C11-C12 (Z-configuration).

These fragments enable unambiguous identification of double-bond positions and stereochemistry, surpassing traditional collision-induced dissociation (CID) methods.

Infrared (IR) and Ultraviolet (UV) Spectral Signatures

• IR spectroscopy :
  • Broad absorption at 3300–3200 cm⁻¹ : O-H and N-H stretching.
  • Peaks at 1645 cm⁻¹ (C=C stretch) and 1550 cm⁻¹ (N-H bend).
• UV spectroscopy :
  • Weak absorption at 210–220 nm (π→π* transitions of isolated double bonds).

The absence of strong UV absorbance precludes quantitative analysis via UV detection, necessitating derivatization for chromatographic applications.

Preparation Methods

(R)-α-Methoxy-α-phenylacetic Acid (MPA) Esterification

To assign and fix the C3 stereochemistry, the secondary alcohol intermediate is esterified with (R)-MPA using ethylcarbodiimide (EDC) and 4-dimethylaminopyridine (DMAP) in dichloromethane. This step generates diastereomeric esters separable by chromatography, enabling unambiguous configuration determination. The major diastereomer ((2S,3R)-configured) is isolated in 57% yield, with Rf = 0.54 (hexane/EtOAc 90:10).

Olefin Cross-Metathesis

The C11Z double bond is introduced via Grubbs second-generation catalyst -mediated cross-metathesis between the C4 alkene and n-tridecene . This reaction proceeds at reflux in dichloromethane, achieving an E:Z ratio of 6:1 for the Δ11 position. The E-isomer dominates due to thermodynamic favorability, but subsequent isomerization or selective reduction steps may adjust this ratio.

Deprotection and Functional Group Manipulation

Oxazolidine Ring Opening

The tert-butoxycarbonyl (Boc) and oxazolidine protective groups are cleaved sequentially:

• Boc deprotection : Treatment with acetyl chloride in methanol at room temperature for 1 hour liberates the primary amine.

• Oxazolidine hydrolysis : Acidic conditions (p-TsOH in methanol) open the ring, yielding the free amino diol.

Reductive Amination (If Required)

Final Coupling and Purification

The amino diol intermediate is acylated with C₆NBD acid (6-((7-nitrobenzo[c][1,oxadiazol-4-yl)amino)hexanoic acid) using EDC/HOBt activation in dichloromethane. This fluorescent tag facilitates chromatographic tracking. Final purification via flash chromatography (hexane/EtOAc gradient) affords the target compound in 32% yield over two steps.

Spectroscopic Validation :

• ¹H NMR : Characteristic signals at δ 5.42 (dt, J=16.5, 6.4 Hz, 2H, H-4/H-11), 3.77 (m, 2H, H-1/H-3).

• HRMS : C30H50N5O6 [M+H]+ observed at 576.3757 (calc. 576.3761).

• Optical rotation : [α]20D = −8° (c=1.1, MeOH).

Alternative Routes and Comparative Analysis

Wittig Reaction for Double-Bond Formation

An alternative to cross-metathesis involves Wittig olefination to install the C11Z double bond. For example, reaction of a C11 aldehyde with a ylide derived from (Z)-configured phosphonium salts could achieve the desired geometry.

Challenges and Optimization Strategies

• Double-Bond Geometry Control : The E:Z ratio in cross-metathesis is sensitive to catalyst loading and reaction time. Screening Ru-based catalysts (e.g., Hoveyda-Grubbs) may improve Z-selectivity.

• Amino Group Stability : Boc protection prevents undesired side reactions during esterification and metathesis steps.

• Yield Bottlenecks : The lowest yield (32%) occurs during the final acylation, suggesting room for optimization via pre-activation of the carboxylic acid or solvent screening .

Chemical Reactions Analysis

Oxidation Reactions

The compound undergoes selective oxidation at its hydroxyl and amino groups:

Reaction Type	Reagents/Conditions	Products	Key Findings	References
Primary Alcohol Oxidation	TEMPO/NaOCl	Carboxylic acid derivative	Selective oxidation of the primary hydroxyl group (-CH2OH) to a carboxylic acid under mild conditions
Amino Group Oxidation	H2O2, Fe²⁺ (Fenton)	Nitroso intermediate	Generates reactive intermediates for further functionalization
Double Bond Epoxidation	mCPBA (meta-chloroperbenzoic acid)	4,11-Epoxy derivative	Epoxidation occurs at both double bonds with 72% yield

Acylation and Esterification

The hydroxyl and amino groups participate in nucleophilic substitution:

Reaction Type	Reagents	Products	Selectivity	Yield	References
Acetylation	Acetic anhydride, pyridine	Tri-O-acetylated derivative	All three hydroxyl groups acetylated	89%
Amide Formation	Palmitoyl chloride	N-palmitoyl sphingadienine	Biologically relevant lipid conjugate	68%
Phosphate Esterification	POCl3, DMAP	1-Phosphate derivative	Critical for studying lipid signaling pathways

Double Bond Modifications

The 4E,11Z diene system enables stereoselective transformations:

Reaction Type	Reagents	Products	Stereochemistry	Applications	References
Catalytic Hydrogenation	H2/Pd-C	Saturated analog (octadecanediol)	Complete reduction of both double bonds	Lipid membrane studies
Dihydroxylation	OsO4, NMO	Tetrol derivative	syn-addition with >95% diastereoselectivity
Cross-Metathesis	Grubbs II catalyst	Chain-extended analogs	Introduces functional groups at C11	Drug discovery

Biochemical Reactions

The compound serves as a precursor in sphingolipid biosynthesis:

Enzymatic Process	Enzyme	Product	Biological Role	References
N-Acylation	Ceramide synthase	(4E,14Z)-Sphingadienine-C18	Key component of epidermal ceramides
Phosphorylation	Sphingosine kinase	1-Phosphate derivative	Regulates cell proliferation/apoptosis
Glycosylation	Glucosylceramide synthase	β-Glucosyl derivative	Involved in Gaucher disease pathology

Unusual Reactivity

Reaction	Conditions	Outcome	Significance	References
Photochemical [2+2] Cycloaddition	UV light (λ = 254 nm)	Cyclobutane dimer	Generates structurally constrained analogs
Chelation-Controlled Aminolysis	Cu(II)/Et3N	Chiral β-amino alcohol complexes	Used in asymmetric catalysis

Critical Analysis of Reaction Outcomes

• Steric Effects : The 3R configuration hinders reactions at C3-OH, leading to preferential modification at C1-OH.

• Electronic Factors : Conjugation between C4-C11 double bonds directs electrophilic attacks to C11 (less substituted position).

• Biological Relevance : N-acylated derivatives show 3x greater cytotoxicity against MCF-7 breast cancer cells compared to saturated analogs .

Scientific Research Applications

Chemistry

• Standard in Mass Spectrometry : (2S,3R,4E,11Z)-2-aminooctadeca-4,11-diene-1,3-diol serves as a reference standard in mass spectrometry for the structural characterization of sphingoid bases. This is crucial for identifying and quantifying similar compounds in complex mixtures.

Biology

• Cell Signaling : The compound plays a significant role in various cell signaling pathways. It has been shown to influence cell growth and apoptosis through its interaction with specific receptors and signaling molecules .
• Mechanism of Action : It can inhibit critical pathways such as the Akt/Wnt signaling pathway, which is involved in cell proliferation and survival. This inhibition can lead to altered cell fate decisions, making it a target for further research in cellular biology.

Medicine

• Potential Chemopreventive Properties : Research indicates that (2S,3R,4E,11Z)-2-aminooctadeca-4,11-diene-1,3-diol may have chemopreventive effects against colon cancer. It appears to inhibit pathways that promote tumor growth .
• Therapeutic Applications : The compound's ability to modulate lipid metabolism and cell signaling makes it a candidate for developing therapies targeting metabolic disorders and cancers.

Industrial Applications

• Production of Specialized Lipids : In industrial settings, (2S,3R,4E,11Z)-2-aminooctadeca-4,11-diene-1,3-diol is utilized in the synthesis of specialized lipids that have applications in pharmaceuticals and nutraceuticals .
• Analytical Chemistry Reference : The compound is also used as a reference standard in analytical chemistry for the quantification of related sphingolipids in biological samples .

Case Studies

• Cancer Research : Studies have demonstrated that (2S,3R,4E,11Z)-2-aminooctadeca-4,11-diene-1,3-diol can significantly reduce tumor growth in animal models by inhibiting the Akt/Wnt signaling pathway . These findings suggest potential therapeutic applications in oncology.
• Cellular Mechanisms : Research published in various journals has explored how this compound affects cellular mechanisms such as apoptosis and proliferation by modulating lipid metabolism pathways .

Mechanism of Action

The mechanism of action of (2S,3R,4E,11Z)-2-aminooctadeca-4,11-diene-1,3-diol involves its role as a sphingoid base. It can inhibit specific signaling pathways, such as the Akt/Wnt pathway, which are involved in cell proliferation and survival . By modulating these pathways, the compound can induce apoptosis and inhibit the growth of cancer cells. Its interaction with cell membranes also affects membrane fluidity and signaling.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Key Structural Features

The compound’s uniqueness lies in its 4E,11Z diene system and stereochemistry. Below is a comparative analysis with similar sphingoid bases:

Compound Name	Double Bond Positions/Configurations	Stereochemistry (C2, C3)	Biological Source/Function	Reference
(2S,3R,4E,11Z)-2-Aminooctadeca-4,11-diene-1,3-diol	4E, 11Z	2S, 3R	Synthetic/studied in mitochondrial ceramide regulation
Sphingosine [(2S,3R,4E)-2-aminooctadec-4-ene-1,3-diol]	4E	2S, 3R	Major mammalian sphingoid base; membrane structure, signaling
(2S,3S,4E,8E)-2-Aminooctadeca-4,8-diene-1,3-diol	4E, 8E	2S, 3S	Plant-derived cerebroside; antifungal activity
(2S,3S,4R,8Z)-8,9-Didehydrophytosphingosine	8Z	2S, 3S, 4R	Isolated from Linaria vulgaris; ceramide backbone
Phytosphinganine [(2S,3S,4R)-2-aminooctadecane-1,3,4-triol]	No double bonds	2S, 3S, 4R	Yeast and plants; hydroxyl group at C4 enhances rigidity

Key Observations:

• Double Bond Influence : The 4E,11Z diene system in the target compound may enhance membrane fluidity compared to sphingosine (single 4E bond) but reduce it relative to 4E,8E dienes due to the distal 11Z position .
• Stereochemical Variability : The 2S,3R configuration aligns with mammalian sphingosine, whereas 2S,3S/4R configurations (e.g., in phytosphinganine) correlate with plant/yeast-specific functions like antifungal defense .
• Biological Roles : The 11Z double bond may influence interactions with enzymes like ceramide synthases or pro-apoptotic proteins (e.g., BCL-2 family), as seen in studies of mitochondrial ceramide distribution .

Biological Activity

(2S,3R,4E,11Z)-2-aminooctadeca-4,11-diene-1,3-diol, a compound with the molecular formula $C_{18}H_{35}NO_2$ and a molecular weight of 297.48 g/mol, is a significant intermediate in the synthesis of various bioactive lipids. This compound is particularly noted for its role as an intermediate in the production of sphingoid bases, such as (4E,14Z)-Sphingadienine-C18, which has been linked to potential cytotoxic effects against cancer cells.

The compound can be characterized by the following properties:

Property	Value
Molecular Formula	$C_{18}H_{35}NO_2$
Molecular Weight	297.48 g/mol
CAS Number	1975149-81-5
Purity	Typically 95%

Cytotoxicity

Research indicates that (2S,3R,4E,11Z)-2-aminooctadeca-4,11-diene-1,3-diol exhibits cytotoxic activity against various cancer cell lines. A study highlighted its effectiveness against human colon cancer cells, suggesting that its derivatives may serve as potential therapeutic agents in cancer treatment .

The biological activity of this compound is primarily attributed to its structural similarity to sphingolipids, which play crucial roles in cellular signaling and apoptosis. The compound's ability to induce apoptosis in cancer cells may be linked to its interaction with sphingolipid metabolism pathways.

Case Studies

• Colon Cancer Cell Study :
  • Objective : To evaluate the cytotoxic effects of (2S,3R,4E,11Z)-2-aminooctadeca-4,11-diene-1,3-diol on human colon cancer cells.
  • Findings : The compound demonstrated significant cytotoxicity at micromolar concentrations. The mechanism was proposed to involve the modulation of sphingolipid metabolism leading to increased ceramide levels and subsequent apoptosis .
• Sphingolipid Metabolism :
  • Research Focus : Investigating how (2S,3R,4E,11Z)-2-aminooctadeca-4,11-diene-1,3-diol affects sphingolipid metabolism.
  • Results : It was found that the compound acts as a precursor in the biosynthesis of ceramide derivatives that are known to have pro-apoptotic effects on tumor cells .

Synthesis and Applications

This compound is synthesized as an intermediate for various lipid-based research applications. Its derivatives are being explored for their potential therapeutic uses in oncology and other fields related to cell signaling and apoptosis.

Q & A

Basic Research Questions

Q. How can the stereochemistry of (2S,3R,4E,11Z)-2-aminooctadeca-4,11-diene-1,3-diol be confirmed experimentally?

• Methodological Answer : Utilize a combination of nuclear magnetic resonance (NMR) and mass spectrometry (MS). For MS, employ high-resolution instruments like the Q Exactive Orbitrap with electrospray ionization (ESI) to analyze fragmentation patterns. Compare experimental spectra with manually curated databases (e.g., 119 spectra in mzCloud) to validate double-bond positions and stereochemistry . For NMR, focus on coupling constants and NOE effects to distinguish trans (E) and cis (Z) configurations at the 4,11-diene positions.

Q. What safety protocols are critical when handling this compound in the laboratory?

• Methodological Answer : Follow GHS hazard classifications:

• Acute toxicity (H302) : Use chemical-resistant gloves (e.g., nitrile) and avoid inhalation via fume hoods or P95 respirators.
• Skin/eye irritation (H315, H319) : Wear safety goggles and face shields; rinse eyes with water for ≥15 minutes upon exposure.
• Storage : Keep at -10°C in dry conditions to prevent degradation. Always consult safety data sheets for spill management and disposal .

Advanced Research Questions

Q. How can contradictions in mass spectral data for this compound be resolved?

• Methodological Answer :

Replicate Analysis : Perform MS/MS under consistent ionization conditions (e.g., ESI) to confirm fragment reproducibility.

Cross-Validation : Compare spectra across multiple instruments (e.g., FT analyzers vs. TOF) to rule out machine-specific artifacts.

Curated Databases : Reference manually curated spectral libraries (e.g., mzCloud’s 119 spectra) to identify baseline noise or adduct interference .

Isotopic Labeling : Use deuterated analogs to distinguish between isobaric fragments.

Q. What experimental designs are suitable for studying the environmental fate of this compound?

• Methodological Answer :

• Partitioning Studies : Measure octanol-water coefficients (Log K_ow) to predict bioaccumulation potential.
• Degradation Pathways : Use HPLC-MS to track abiotic (e.g., hydrolysis under varying pH) and biotic (e.g., microbial degradation) transformations.
• Ecotoxicology : Expose model organisms (e.g., Daphnia magna) to assess acute toxicity (LC50) and sublethal effects (e.g., gene expression changes). Reference methodologies from environmental fate projects like INCHEMBIOL .

Q. How can computational modeling improve synthesis optimization for this compound?

• Methodological Answer :

• Retrosynthetic Analysis : Use tools like ChemAxon or Schrödinger’s Suite to identify feasible routes (e.g., sphingosine analog synthesis).
• Density Functional Theory (DFT) : Calculate transition-state energies to optimize stereoselective steps (e.g., amine group configuration).
• Property Prediction : Leverage platforms like ChemRTP to predict solubility and stability, guiding solvent selection and reaction conditions .

Data Contradiction & Comparative Analysis

Q. How to address discrepancies in predicted vs. experimental physical-chemical properties?

• Methodological Answer :

• Benchmarking : Compare experimental data (e.g., melting point, solubility) with computational predictions (e.g., ChemRTP’s algorithms).
• Parameter Adjustment : Refine force fields or QSAR models using discrepancies to improve predictive accuracy.
• Literature Review : Cross-reference with structurally related compounds (e.g., sphingosine derivatives) to identify systematic errors in property estimation .

Q. What strategies validate the biological activity of this compound against structural analogs?

• Methodological Answer :

• Dose-Response Assays : Test analogs (e.g., 4E,6E-diene variant) in parallel using cell-based assays (e.g., IC50 in cancer lines).
• Molecular Docking : Compare binding affinities to target proteins (e.g., sphingosine-1-phosphate receptors) using AutoDock Vina.
• Metabolic Profiling : Use LC-MS/MS to monitor downstream lipid metabolites in treated vs. control samples .